Cas no 476633-67-7 (4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide)

• Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide
• CAS No: 476633-67-7
• MF: C₂₇H₂₂N₂O₃S
• MW: 454.540185451508
• CID: 5994037
• PubChem ID: 3258619
• Update Time: 2025-07-16

4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide
• Benzamide, N-(1,2-dihydro-5-acenaphthylenyl)-4-[(2,3-dihydro-1H-indol-1-yl)sulfonyl]-
• N-(1,2-dihydroacenaphthylen-5-yl)-4-(indolin-1-ylsulfonyl)benzamide
• SR-01000444774-1
• AKOS024598565
• F0725-0318
• N-(1,2-dihydroacenaphthylen-5-yl)-4-(2,3-dihydroindol-1-ylsulfonyl)benzamide
• Oprea1_432551
• SR-01000444774
• 476633-67-7

• Inchi： 1S/C27H22N2O3S/c30-27(28-24-15-12-20-9-8-19-5-3-6-23(24)26(19)20)21-10-13-22(14-11-21)33(31,32)29-17-16-18-4-1-2-7-25(18)29/h1-7,10-15H,8-9,16-17H2,(H,28,30)
• InChI Key： RJSFLDVWRXTVDM-UHFFFAOYSA-N
• SMILES： C(NC1=C2C3=C(C=C1)CCC3=CC=C2)(=O)C1=CC=C(S(N2C3=C(C=CC=C3)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 454.13511374g/mol
• Monoisotopic Mass: 454.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 831
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.415±0.06 g/cm3(Predicted)
• pka: 13.15±0.20(Predicted)

Additional information on 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide

Professional Introduction to Compound with CAS No. 476633-67-7 and Product Name: 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide

The compound with the CAS number 476633-67-7, specifically identified as 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound incorporates a 2,3-dihydro-1H-indole-1-sulfonyl moiety linked to a 1,2-dihydroacenaphthylen-5-yl benzamide group, which suggests a rich chemical diversity and functional versatility.

Recent studies have highlighted the importance of indole derivatives in the development of novel therapeutic agents. The indole scaffold, characterized by its aromatic ring system and nitrogen-containing heterocycle, is well-documented for its role in modulating various biological pathways. Specifically, the 2,3-dihydro-1H-indole-1-sulfonyl part of the molecule is known to exhibit significant interactions with biological targets, making it a valuable component in drug design. This moiety has been explored in numerous research endeavors for its potential to influence enzyme activity and receptor binding.

The benzamide group in the compound’s structure further enhances its pharmacological profile. Benzamides are widely recognized for their role as bioactive molecules, often serving as intermediates in the synthesis of drugs targeting neurological and inflammatory disorders. The presence of the 1,2-dihydroacenaphthylen-5-yl substituent adds an additional layer of complexity to the compound’s chemical behavior, potentially influencing its solubility, metabolic stability, and overall bioavailability. This combination of structural elements makes 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide a promising candidate for further investigation.

In the realm of medicinal chemistry, the development of novel scaffolds is crucial for overcoming resistance mechanisms and improving therapeutic efficacy. The unique architecture of this compound positions it as a potential lead molecule for drug discovery programs targeting a variety of diseases. Researchers have been particularly interested in exploring its interactions with enzymes such as cyclooxygenases (COX) and cytochrome P450 enzymes, which are pivotal in inflammatory responses and metabolic processes.

One of the most compelling aspects of this compound is its ability to engage with multiple biological targets simultaneously. This multitarget engagement strategy has become increasingly popular in drug development due to its potential to provide synergistic therapeutic effects while minimizing side effects. The 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide structure’s dual functionality allows it to interact with both protein and nucleic acid targets, offering a broad spectrum of pharmacological activity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, accelerating the drug discovery process. Virtual screening techniques have been employed to identify potential binding sites on biological targets for this compound. These studies suggest that it may exhibit inhibitory effects on key enzymes involved in pain signaling and inflammation. Such findings are particularly relevant given the ongoing research into nonsteroidal anti-inflammatory drugs (NSAIDs) and their analogs.

The synthesis of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide presents an intriguing challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled researchers to produce high-purity samples suitable for biological testing. These synthetic advancements are critical for ensuring that subsequent pharmacological studies are conducted on reliable materials.

Evaluation of this compound’s pharmacokinetic properties is essential for determining its suitability as a drug candidate. Studies have begun to explore its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles. Preliminary data indicate that it exhibits reasonable solubility in aqueous media and moderate oral bioavailability. These characteristics are favorable for further development into an oral therapeutic agent.

The potential therapeutic applications of 4-(2,3-dihydro-1H-indole-1-sulfonyl)-N-(1,2-dihydroacenaphthylen-5-yl)benzamide are vast. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as chronic pain syndromes, neurodegenerative diseases, and inflammatory disorders. Additionally, its ability to interact with multiple targets suggests that it could be repurposed for other unmet medical needs once further optimized.

As research continues to evolve， interdisciplinary collaboration between chemists、biologists、and pharmacologists will be crucial for unlocking the full potential of this compound。 The integration of experimental data with computational modeling will provide deeper insights into its mechanism of action， guiding future modifications aimed at enhancing efficacy and safety profiles。

In conclusion，the compound identified by CAS No. 476633-67-7，known as 4-(2，3-dihydro-lH-indole-l-sulfonyl)-N-(I，2-dihydroacenaphthvlen-lS-yi])benzamide"，represents a significant contribution to the field。 Its unique structural features，combined with promising preliminary data，make it a compelling subject for further investigation。 As research progresses，this molecule holds great promise for advancing our understanding of disease mechanisms and providing new therapeutic strategies。